Cas no 2228200-60-8 (4-(1H-1,3-benzodiazol-2-yl)-2,2-difluorobutan-1-amine)

• Product Name: 4-(1H-1,3-benzodiazol-2-yl)-2,2-difluorobutan-1-amine
• CAS No: 2228200-60-8
• MF: C₁₁H₁₃F₂N₃
• MW: 225.237828969955
• CID: 6240591
• PubChem ID: 165735318
• Update Time: 2025-06-08

4-(1H-1,3-benzodiazol-2-yl)-2,2-difluorobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,3-benzodiazol-2-yl)-2,2-difluorobutan-1-amine
• EN300-1955483
• 2228200-60-8

• Inchi： 1S/C11H13F2N3/c12-11(13,7-14)6-5-10-15-8-3-1-2-4-9(8)16-10/h1-4H,5-7,14H2,(H,15,16)
• InChI Key： HOHTZIIPCSOGCV-UHFFFAOYSA-N
• SMILES： FC(CN)(CCC1=NC2C=CC=CC=2N1)F

Computed Properties

• Exact Mass: 225.10775375g/mol
• Monoisotopic Mass: 225.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 4-(1H-1,3-benzodiazol-2-yl)-2,2-difluorobutan-1-amine

Comprehensive Overview of 4-(1H-1,3-benzodiazol-2-yl)-2,2-difluorobutan-1-amine (CAS No. 2228200-60-8)

The compound 4-(1H-1,3-benzodiazol-2-yl)-2,2-difluorobutan-1-amine (CAS No. 2228200-60-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a benzodiazole core and difluorobutylamine side chain, makes it a versatile building block for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, agrochemical development, and advanced material synthesis.

One of the key features of 4-(1H-1,3-benzodiazol-2-yl)-2,2-difluorobutan-1-amine is its ability to act as a pharmacophore in drug design. The benzodiazole moiety is known for its bioactivity, often found in compounds with antimicrobial, antiviral, and anticancer properties. The incorporation of difluorobutylamine enhances the molecule's stability and bioavailability, making it a promising candidate for further research. Recent studies have explored its role in targeting specific enzymes and receptors, aligning with the growing demand for precision medicine.

In the context of material science, this compound's fluorinated and heterocyclic components contribute to its thermal and chemical stability. These properties are particularly valuable in the development of high-performance polymers, coatings, and electronic materials. As sustainability becomes a global priority, researchers are investigating how 4-(1H-1,3-benzodiazol-2-yl)-2,2-difluorobutan-1-amine can be used to create eco-friendly alternatives to traditional materials, addressing concerns about environmental impact and resource efficiency.

The synthesis of 4-(1H-1,3-benzodiazol-2-yl)-2,2-difluorobutan-1-amine involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production. These methods not only improve efficiency but also reduce waste, aligning with the principles of green chemistry. For laboratories and manufacturers, understanding these synthetic pathways is crucial for scaling up production while maintaining cost-effectiveness.

From an analytical chemistry perspective, characterizing 4-(1H-1,3-benzodiazol-2-yl)-2,2-difluorobutan-1-amine requires sophisticated instrumentation. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly used to confirm its structure and purity. These analytical methods are essential for ensuring the compound's suitability for research and industrial applications. Quality control protocols are particularly important for pharmaceutical-grade batches, where even minor impurities can affect performance and safety.

The growing interest in 4-(1H-1,3-benzodiazol-2-yl)-2,2-difluorobutan-1-amine is reflected in the increasing number of patents and publications related to its use. Innovations in drug delivery systems and bioconjugation techniques have further expanded its potential applications. For example, its ability to form stable conjugates with biomolecules makes it a valuable tool in diagnostic imaging and therapeutic targeting. These advancements are driving demand for high-purity samples, with suppliers offering custom synthesis services to meet diverse research needs.

In summary, 4-(1H-1,3-benzodiazol-2-yl)-2,2-difluorobutan-1-amine (CAS No. 2228200-60-8) represents a cutting-edge compound with broad applicability across multiple scientific disciplines. Its unique chemical properties, combined with the ongoing advancements in synthetic and analytical technologies, position it as a key player in the future of innovative materials and life sciences. As research continues to uncover new possibilities, this compound is poised to make significant contributions to solving some of the most pressing challenges in healthcare and sustainability.